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Compound of Interest

Compound Name: 1H-Benzotriazole-1-methanol

Cat. No.: B1267369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications of 1H-
Benzotriazole-1-methanol (Bsm-OH) in peptide synthesis and modification. While not a

conventional reagent in this field, its unique chemical properties, derived from the versatile

chemistry of benzotriazole, suggest novel methodologies for N-terminal protection and peptide

modification. The protocols outlined herein are based on established principles of benzotriazole

chemistry and are presented as a guide for exploratory research and development.

Introduction to 1H-Benzotriazole-1-methanol (Bsm-
OH)
1H-Benzotriazole-1-methanol, also known as 1-(hydroxymethyl)benzotriazole, is a stable,

crystalline solid. It can be considered a convenient, solid-form reagent for the in situ generation

of a reactive N-acyliminium ion equivalent or as a formaldehyde donor in the presence of an

amine. This reactivity forms the basis for its potential applications in peptide chemistry.

Chemical Structure:

Application: N-Terminal Protection of Amino Acids
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The benzotriazol-1-ylmethyl (Bsm) group can be explored as a novel protecting group for the α-

amino group of amino acids. The introduction of the Bsm group is based on the well-

established Mannich-type reaction of benzotriazole, formaldehyde, and a primary amine. In this

case, 1H-Benzotriazole-1-methanol serves as a convenient reagent that combines the

functionalities of both benzotriazole and formaldehyde.

Proposed Reaction Pathway for N-Bsm Protection
The reaction of an amino acid with 1H-Benzotriazole-1-methanol is proposed to proceed via

the formation of a Schiff base, which is then trapped by the benzotriazole moiety to form the

stable N-Bsm protected amino acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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